Cas no 10002-69-4 (10H-Phenothiazine, 1,3,7,9-tetrachloro-)

• Product Name: 10H-Phenothiazine, 1,3,7,9-tetrachloro-
• CAS No: 10002-69-4
• MF: C₁₂H₅Cl₄NS
• MW: 337.051797628403
• CID: 1124731
• PubChem ID: 1963419
• Update Time: 2025-04-20

10H-Phenothiazine, 1,3,7,9-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 1,3,7,9-tetrachloro-
• 1,3,7,9-tetrachloro-10H-phenothiazine
• DTXSID00365727
• AKOS000282002
• Oprea1_253765
• 1,3,7,9-tetrachloro-phenothiazine
• Oprea1_757808
• STL323710
• 10002-69-4

• Inchi： 1S/C12H5Cl4NS/c13-5-1-7(15)11-9(3-5)18-10-4-6(14)2-8(16)12(10)17-11/h1-4,17H
• InChI Key： XGUBQXUXCYINAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1NC1C(=CC(=CC=1S2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 334.88995
• Monoisotopic Mass: 334.889681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03